Cas no 1187884-11-2 (5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline)
5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline
- 7-(Trifluoromethyl)-1,2,3,4-tetrahydro-5-iodoisoquinoline
- 1187884-11-2
- AKOS022172810
- A910785
- ZBBFKOOGEYPQNO-UHFFFAOYSA-N
- J-517640
- SCHEMBL12968857
- FT-0708978
- DTXSID00718815
- DB-061400
-
- MDL: MFCD15144688
- Inchi: 1S/C10H9F3IN/c11-10(12,13)7-3-6-5-15-2-1-8(6)9(14)4-7/h3-4,15H,1-2,5H2
- InChI Key: ZBBFKOOGEYPQNO-UHFFFAOYSA-N
- SMILES: IC1=CC(C(F)(F)F)=CC2CNCCC=21
Computed Properties
- Exact Mass: 326.97318g/mol
- Monoisotopic Mass: 326.97318g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 12Ų
5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline Security Information
- Storage Condition:Sealed in dry,2-8°C
5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM142881-1g |
5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline |
1187884-11-2 | 95% | 1g |
$720 | 2021-08-05 | |
| Chemenu | CM142881-1g |
5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline |
1187884-11-2 | 95% | 1g |
$730 | 2023-11-23 | |
| eNovation Chemicals LLC | Y0979703-1g |
5-iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline |
1187884-11-2 | 95% | 1g |
$845 | 2023-09-03 | |
| Alichem | A189004461-1g |
5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline |
1187884-11-2 | 95% | 1g |
$651.00 | 2023-09-04 | |
| Ambeed | A907260-1g |
5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline |
1187884-11-2 | 95+% | 1g |
$608.0 | 2024-04-25 | |
| eNovation Chemicals LLC | Y0979703-5g |
5-iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline |
1187884-11-2 | 95% | 5g |
$1845 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1759589-1g |
5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline |
1187884-11-2 | 95% | 1g |
¥5532.00 | 2024-08-09 | |
| eNovation Chemicals LLC | Y0979703-5g |
5-iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline |
1187884-11-2 | 95% | 5g |
$1845 | 2025-02-26 | |
| eNovation Chemicals LLC | Y0979703-5g |
5-iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline |
1187884-11-2 | 95% | 5g |
$1845 | 2025-02-27 |
5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline
Introduction to 5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 1187884-11-2)
5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 1187884-11-2) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the tetrahydroisoquinoline family, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of an iodo substituent at the 5-position and a trifluoromethyl group at the 7-position, contribute to its unique chemical properties and make it a valuable intermediate in synthetic chemistry and drug discovery.
The trifluoromethyl group is a key functional moiety that enhances the metabolic stability and lipophilicity of the molecule, making it an attractive candidate for further derivatization and development into novel bioactive agents. In contrast, the iodo substituent provides a handle for further chemical manipulation via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in the synthesis of complex molecular architectures. These attributes have positioned 5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline as a versatile building block in the construction of pharmacophores targeting various biological pathways.
Recent advancements in medicinal chemistry have highlighted the significance of tetrahydroisoquinoline derivatives in the development of drugs for neurological disorders, cardiovascular diseases, and cancer. The structural framework of tetrahydroisoquinolines mimics natural alkaloids that exhibit potent biological effects. Among these derivatives, modifications at specific positions can fine-tune their pharmacological profiles. The introduction of halogenated aromatic rings or heterocycles at strategic locations can modulate binding affinity and selectivity against biological targets. For instance, studies have demonstrated that trifluoromethylated tetrahydroisoquinolines exhibit enhanced binding to certain enzyme families due to the electron-withdrawing nature of the trifluoromethyl group.
The iodo substituent in 5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline is particularly noteworthy for its utility in modern synthetic methodologies. Transition-metal-catalyzed cross-coupling reactions have revolutionized organic synthesis by enabling the efficient construction of carbon-carbon bonds under mild conditions. The iodo derivative serves as an excellent precursor for generating biaryl systems or incorporating other functional groups through palladium-catalyzed reactions. This capability is crucial for designing molecules with optimized pharmacokinetic properties and reduced off-target effects.
In the context of drug discovery pipelines, 5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline has been explored as a precursor for several lead compounds exhibiting promising preclinical activity. For example, researchers have utilized this scaffold to develop inhibitors targeting kinases and other enzymes implicated in cancer progression. The trifluoromethyl group's influence on electronic distribution has been shown to improve binding interactions with protein targets by enhancing hydrophobic interactions or π-stacking effects. Additionally, computational modeling studies have suggested that halogenated tetrahydroisoquinolines exhibit favorable ligand efficiency metrics when compared to their unhalogenated counterparts.
The synthesis of 5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline involves multi-step organic transformations that showcase modern synthetic strategies. Key steps typically include Friedel-Crafts alkylation or acylation to establish the tetrahydroisoquinoline core followed by functional group interconversions such as halogenation and fluorination. Advances in catalytic systems have enabled more efficient and sustainable synthetic routes to these complex molecules. For instance, photoredox catalysis has been employed to facilitate selective functionalization at remote positions within the tetrahydroisoquinoline ring system.
The pharmaceutical industry has increasingly recognized the importance of high-quality intermediates like 5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline in accelerating drug development timelines. Contract research organizations (CROs) specializing in custom synthesis provide these compounds to biotech companies and pharmaceutical firms engaged in early-stage discovery programs. The demand for such intermediates is driven by their role in generating libraries of diverse molecular structures for high-throughput screening (HTS) campaigns aimed at identifying novel therapeutic candidates.
From a regulatory perspective, compounds like 5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline must adhere to stringent quality control standards to ensure consistency and safety during preclinical testing and clinical trials. Manufacturers must provide detailed characterization data including nuclear magnetic resonance (NMR) spectroscopy (¹H and ¹³C), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) purity profiles. These analytical techniques confirm structural integrity and quantify impurities that could potentially affect drug efficacy or safety profiles.
The future prospects for 5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline are closely tied to ongoing research efforts aimed at expanding its utility across therapeutic areas beyond oncology. Investigational studies are exploring its potential as an intermediate for antiviral agents where modifications at critical positions can enhance viral protease inhibition or integrase strand transfer activity respectively. Additionally
1187884-11-2 (5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline) Related Products
- 939758-80-2(Isoquinoline, 1,2,3,4-tetrahydro-5-iodo-)
- 1187830-65-4(5-Iodo-7-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline hydrochloride)
- 1185156-32-4(1,2,3,4-Tetrahydro-5-iodoisoquinoline hydrochloride)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)